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Compound of Interest

5-Chloro-N-
Compound Name:
cyclohexylpentanamide-d11

Cat. No.: B585331

Chemical Structure and Identification

5-Chloro-N-cyclohexylpentanamide-d11 is the deuterated form of 5-Chloro-N-
cyclohexylpentanamide, where eleven hydrogen atoms on the cyclohexyl ring are replaced with
deuterium. This isotopic labeling makes it a valuable tool in analytical and metabolic studies.
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Reactants & Reagents

Cyclohexylamine K2COs, H20, Methyltetrahydrofuran 5-Chlorovaleryl Chloride

\ Process
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Combine reactants and cool to <5°C

\

Add 5-Chlorovaleryl Chloride dropwise

:

React at room temperature for 2h

Y

Workup: Phase separation, washing, extraction

y

Dry with NazSOa4 and concentrate

'

Crystallize from Petroleum Ether
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5-Chloro-N-cyclohexylpentanamide

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b585331?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [5-Chloro-N-cyclohexylpentanamide-d11 chemical
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585331#5-chloro-n-cyclohexylpentanamide-d11-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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